Cas no 345591-93-7 (5-bromopyridine-3-carboximidamide)

5-Bromopyridine-3-carboximidamide is a versatile brominated pyridine derivative featuring a carboximidamide functional group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceuticals. Its reactive bromine substituent enables efficient cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the carboximidamide group offers opportunities for further functionalization. The compound’s well-defined structure and stability make it suitable for applications in medicinal chemistry, agrochemical research, and material science. Its purity and consistent performance are critical for reproducible results in complex synthetic pathways.
5-bromopyridine-3-carboximidamide structure
345591-93-7 structure
Product Name:5-bromopyridine-3-carboximidamide
CAS No:345591-93-7
MF:C6H6BrN3
MW:200.035939693451
MDL:MFCD08234975
CID:919329
PubChem ID:22735182
Update Time:2025-06-08

5-bromopyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromonicotinimidamide
    • 5-bromo-3-Pyridinecarboximidamide
    • 5-bromopyridine-3-carboximidamide
    • 3-Amidino-5-bromopyridine
    • 5-BROMO-NICOTINAMIDINE
    • 5-BROMOPYRIDINE-3-CARBOXAMIDINE
    • 345591-93-7
    • MB05915
    • AKOS017558507
    • DTXSID50627943
    • YSHUQBZQLDOQEM-UHFFFAOYSA-N
    • DB-058059
    • EN300-298862
    • SCHEMBL6652760
    • CS-0305961
    • MDL: MFCD08234975
    • Inchi: 1S/C6H6BrN3/c7-5-1-4(6(8)9)2-10-3-5/h1-3H,(H3,8,9)
    • InChI Key: YSHUQBZQLDOQEM-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(C(=N)N)=C1

Computed Properties

  • Exact Mass: 198.97500
  • Monoisotopic Mass: 198.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 62.76000
  • LogP: 1.92820

5-bromopyridine-3-carboximidamide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromopyridine-3-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376631-50mg
5-Bromonicotinimidamide
345591-93-7 98%
50mg
¥2772.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376631-100mg
5-Bromonicotinimidamide
345591-93-7 98%
100mg
¥2916.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376631-250mg
5-Bromonicotinimidamide
345591-93-7 98%
250mg
¥3038.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376631-500mg
5-Bromonicotinimidamide
345591-93-7 98%
500mg
¥3168.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376631-1g
5-Bromonicotinimidamide
345591-93-7 98%
1g
¥3312.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376631-2.5g
5-Bromonicotinimidamide
345591-93-7 98%
2.5g
¥6768.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376631-5g
5-Bromonicotinimidamide
345591-93-7 98%
5g
¥12542.00 2024-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376631-10g
5-Bromonicotinimidamide
345591-93-7 98%
10g
¥21686.00 2024-05-17
Enamine
EN300-298862-0.05g
5-bromopyridine-3-carboximidamide
345591-93-7
0.05g
$124.0 2023-09-06
Enamine
EN300-298862-0.1g
5-bromopyridine-3-carboximidamide
345591-93-7
0.1g
$130.0 2023-09-06

Additional information on 5-bromopyridine-3-carboximidamide

Introduction to 5-Bromopyridine-3-Carboximidamide (CAS No. 345591-93-7)

5-Bromopyridine-3-carboximidamide, with the CAS number 345591-93-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromopyridine ring and a carboximidamide functional group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 5-bromopyridine-3-carboximidamide can be represented as C6H6BrN3. The presence of the bromine atom on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The carboximidamide group, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable moiety in drug design.

In recent years, 5-bromopyridine-3-carboximidamide has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to the modulation of cellular processes and potentially provide therapeutic benefits.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-bromopyridine-3-carboximidamide as a scaffold for the development of potent and selective inhibitors of protein kinases. The researchers synthesized a series of derivatives by modifying the bromopyridine and carboximidamide groups, resulting in compounds with improved potency and selectivity. These findings underscore the importance of structural modifications in optimizing the pharmacological properties of lead compounds.

Beyond kinase inhibition, 5-bromopyridine-3-carboximidamide has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-bromopyridine-3-carboximidamide have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 5-bromopyridine-3-carboximidamide has been explored for its use in chemical biology research. Its ability to modulate specific biological targets makes it a valuable tool for understanding cellular processes and identifying new therapeutic targets. For instance, it has been used in high-throughput screening assays to identify novel inhibitors of specific enzymes or receptors.

The synthesis of 5-bromopyridine-3-carboximidamide is well-documented in the literature. A common synthetic route involves the reaction of 5-bromopyridine-3-carbaldehyde with ammonia or an amine derivative to form the carboximidamide group. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity levels. The ease of synthesis and availability of starting materials make this compound accessible for both academic research and industrial applications.

In conclusion, 5-bromopyridine-3-carboximidamide (CAS No. 345591-93-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive lead compound for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd